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Compound of Interest

1-Benzylpiperidine-4-
Compound Name:
carbaldehyde

Cat. No.: B018396

Proper disposal of 1-Benzylpiperidine-4-carbaldehyde is critical for ensuring laboratory
safety and environmental protection. This compound is classified as hazardous, being toxic if
swallowed and causing serious eye damage.[1][2][3][4] Adherence to the following procedures,
in conjunction with your institution's Environmental Health and Safety (EHS) guidelines and
local regulations, is mandatory.

Immediate Safety Protocols

Before handling 1-Benzylpiperidine-4-carbaldehyde for any purpose, including disposal,
ensure all appropriate safety measures are in place.

Personal Protective Equipment (PPE): Always wear the following PPE when handling this
chemical:
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PPE Item

Specification

Eye Protection

Tight-sealing safety goggles or a face shield.[1]

Hand Protection

Nitrile or other chemically resistant, impervious
gloves.[1][5]

Body Protection

A standard laboratory coat is required. For
larger quantities or potential for splash, a
chemical-resistant apron and boots are

recommended.[1]

Respiratory

All handling should occur inside a certified
chemical fume hood to avoid breathing vapors
or mist.[1][2]

Handling Precautions:

Avoid all personal contact, including inhalation.[2]
Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used.[1][2]
Wash hands and any exposed skin thoroughly after handling.[1][2]

Keep the chemical away from incompatible materials such as strong oxidizing agents.[1]

Chemical and Hazard Data Summary

The following table summarizes key data for 1-Benzylpiperidine-4-carbaldehyde:
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Property

Value

CAS Number

22065-85-6[1]

Molecular Formula

C13H17NO[2][3]

Molecular Weight 203.28 g/mol [2][3]
Appearance Liquid[2]

Boiling Point 315.4 °C (599.7 °F)[2]
Flash Point >110 °C (>230 °F)[2]

Relative Density

1.026[2]

Acute toxicity, Oral (Category 3); Serious eye
GHS Hazard Class
damage (Category 1)[1][2]

H301: Toxic if swallowed; H318: Causes serious
Hazard Statements
eye damage[2]

Step-by-Step Disposal Procedures

Disposal of 1-Benzylpiperidine-4-carbaldehyde must be managed through your institution's
hazardous waste program. Never dispose of this chemical down the drain or in the regular
trash.[2][5]

General Principles:

e Labeling: All waste containers must be clearly labeled with a "Hazardous Waste" tag as soon
as the first drop of waste is added.[5][6] The label must include the full chemical name, "1-
Benzylpiperidine-4-carbaldehyde," and its approximate concentration.[5]

o Storage: Store all waste containers in a designated and properly signed Satellite
Accumulation Area (SAA) within the laboratory.[5] Containers must be kept tightly closed and
stored in secondary containment bins to prevent spills.[5][6]

e Segregation: Keep aldehyde waste segregated from incompatible materials, especially
strong acids, bases, and oxidizing agents.[5][7]
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Procedure for Unused or Surplus Chemical:

« If the chemical is in its original container, ensure it is properly sealed and labeled.

» Dispose of the entire container as hazardous waste through your EHS department.[5] Do not
attempt to consolidate with other waste streams unless explicitly permitted by EHS.

Procedure for Liquid Waste Mixtures (Aqueous & Organic):

e Any reaction mixture containing 1-Benzylpiperidine-4-carbaldehyde must be fully
guenched as part of the experimental protocol before being designated as waste.[5]

o Collect aqueous solutions containing the chemical in a designated, robust, and properly
labeled "Agueous Hazardous Waste" container.[5]

» Collect organic solutions in a separate, compatible, and clearly labeled "Organic Hazardous
Waste" container.

Procedure for Contaminated Solid Waste:

» All disposable items that have come into contact with 1-Benzylpiperidine-4-carbaldehyde
(e.g., gloves, pipette tips, absorbent paper) are considered hazardous solid waste.[5]

» Collect these materials in a designated solid chemical waste container.[5] This often involves
placing the items in a clear plastic bag, sealing it, and then placing it inside a labeled pail or
drum.[5][6]

Procedure for Empty Containers:

To be considered non-hazardous, empty containers must be triple-rinsed.[7]

The first rinse must be collected and disposed of as hazardous liquid waste.[6][8]

Subsequent rinses should also be collected as hazardous waste.

After rinsing and air-drying, completely deface or remove the original label before disposing
of the container according to institutional guidelines for clean glassware or plastic.[6]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/pdf/Prudent_Disposal_of_m_PEG4_CH2_aldehyde_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b018396?utm_src=pdf-body
https://www.benchchem.com/pdf/Prudent_Disposal_of_m_PEG4_CH2_aldehyde_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Prudent_Disposal_of_m_PEG4_CH2_aldehyde_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b018396?utm_src=pdf-body
https://www.benchchem.com/pdf/Prudent_Disposal_of_m_PEG4_CH2_aldehyde_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Prudent_Disposal_of_m_PEG4_CH2_aldehyde_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Prudent_Disposal_of_m_PEG4_CH2_aldehyde_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Spill Response Plan

In the event of a spill, immediate and appropriate action is required to ensure personnel safety
and minimize environmental contamination.

Small Spills:
o Alert all personnel in the immediate area.
o Wearing the appropriate PPE (see table above), contain the spill.

» Absorb the spill using an inert material such as vermiculite, sand, or a chemical spill pillow.[1]

[2]

o Carefully collect the absorbent material and any contaminated soil or surfaces into a
sealable, labeled container for disposal as hazardous waste.[1][2]

» Clean the spill area with soap and water, collecting the cleaning materials for hazardous
waste disposal.

Large Spills:
» Evacuate the immediate area and alert others.
« |f safe to do so, remove any ignition sources.

o Contact your institution's EHS or emergency response team immediately. Do not attempt to
clean up a large spill yourself.

Caption: Disposal decision workflow for 1-Benzylpiperidine-4-carbaldehyde waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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